SKF 77434 hydrobromide

• CAS No.: 300561-58-4
• Product Name: SKF 77434 hydrobromide
• Molecular Formula: C19H22BrNO2
• Molecular Weight: 376.3 g/mol
• IUPAC Name: 5-phenyl-3-prop-2-enyl-1,2,4,5-tetrahydro-3-benzazepine-7,8-diol;hydrobromide
• Standard InChI: InChI=1S/C19H21NO2.BrH/c1-2-9-20-10-8-15-11-18(21)19(22)12-16(15)17(13-20)14-6-4-3-5-7-14;/h2-7,11-12,17,21-22H,1,8-10,13H2;1H
• Standard InChIKey: JWQRAXTWDYUBFI-UHFFFAOYSA-N
• SMILES: C=CCN1CCC2=CC(=C(C=C2C(C1)C3=CC=CC=C3)O)O.Br
• Canonical SMILES: C=CCN1CCC2=CC(=C(C=C2C(C1)C3=CC=CC=C3)O)O.Br
• Appearance: Solid powder
• Description: N-allyl-1-phenyl-2,3,4,5-tetrahydro-3-benzazepine-7,8-diol hydrobromide is a hydrobromide salt prepared from N-allyl-1-phenyl-2,3,4,5-tetrahydro-3-benzazepine-7,8-diol and one equivalent of hydrogen bromide. Selective dopamine D1-like receptor partial agonist (IC50 values are 19.7 and 2425 nM for binding to D1-like and D2-like receptors respectively). Centrally active following systemic administration in vivo. It has a role as a dopamine agonist and a prodrug. It contains a N-allyl-1-phenyl-2,3,4,5-tetrahydro-3-benzazepinium-7,8-diol(1+).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SKF-77434 Hydrobromide; SKF 77434 Hydrobromide; SKF77434 Hydrobromide; SKF-77434 HBr; SKF 77434 HBr; SKF77434 HBr; N-Allyl-SKF38393 HBr
• Reference: 1: Terry P, Witkin JM, Katz JL. Pharmacological characterization of the novel discriminative stimulus effects of a low dose of cocaine. J Pharmacol Exp Ther. 1994 Sep;270(3):1041-8. PubMed PMID: 7932151.
• PubChem Compound: 11957703
• Last Modified: Nov 11 2021